N-benzylprop-2-ynamide
Overview
Description
N-benzylprop-2-ynamide is a synthetic compound with a molecular formula of C10H9NO . It is also known as benzylpropargylamide, 2-Propynylbenzylamine, or 2-(Phenylmethyl)-prop-2-ynamide. This compound belongs to the class of amides, which are organic compounds derived from carboxylic acids.
Molecular Structure Analysis
The molecular structure of N-benzylprop-2-ynamide is represented by the InChI code: 1S/C10H9NO/c1-2-10(12)11-8-9-6-4-3-5-7-9/h1,3-7H,8H2,(H,11,12) . This indicates that the molecule consists of a benzyl group (C6H5CH2-) attached to a prop-2-ynamide group (C3H2NO).Physical And Chemical Properties Analysis
N-benzylprop-2-ynamide is a powder with a melting point of 92-94°C . Its molecular weight is 159.19 .Scientific Research Applications
Radical Reactions
Researchers have explored radical reactions involving N-benzylprop-2-ynamide. These reactions capitalize on the radical character of the triple bond, enabling the formation of carbon-carbon bonds under mild conditions. Such transformations are valuable for constructing complex molecular scaffolds.
For more in-depth information, you can refer to the book “The Chemistry of Ynamides” by Evano and Zhao . Additionally, suppliers like Sigma-Aldrich offer N-benzylprop-2-ynamide for research purposes . Happy exploring! 🌿🔍
Safety and Hazards
N-benzylprop-2-ynamide is associated with several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
Ynamides, a class of compounds to which n-benzylprop-2-ynamide belongs, have been widely applied in the rapid assembly of a diverse range of structurally complex n-containing molecules
Mode of Action
Ynamides, in general, have been known to undergo various transformations, including Brønsted acid-mediated reactions . These reactions represent significant advances in ynamide chemistry . More specific information about N-benzylprop-2-ynamide’s interaction with its targets and the resulting changes would require further investigation.
Biochemical Pathways
As a member of the ynamide class of compounds, it may be involved in the synthesis of N-containing molecules . More research is needed to elucidate the specific pathways and their downstream effects influenced by N-benzylprop-2-ynamide.
Pharmacokinetics
Pharmacokinetic studies are crucial in understanding a compound’s bioavailability, and how it is absorbed and processed within the body
Result of Action
As a ynamide, it may contribute to the assembly of structurally complex N-containing molecules . More specific information about the results of N-benzylprop-2-ynamide’s action would require further investigation.
properties
IUPAC Name |
N-benzylprop-2-ynamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO/c1-2-10(12)11-8-9-6-4-3-5-7-9/h1,3-7H,8H2,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RNDFRWFHFZMEBE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC(=O)NCC1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70401929 |
Source
|
| Record name | Propynoic acid benzylamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70401929 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
87605-11-6 |
Source
|
| Record name | Propynoic acid benzylamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70401929 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-benzylprop-2-ynamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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